3-Bromo-5-(bromomethyl)-2-fluoropyridine
Cat. No. B8812704
CAS No.:
1227601-47-9
M. Wt: 268.91 g/mol
InChI Key: AZJHCDXSMPNKTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08772480B2
Procedure details
N-Bromosuccinimide (4.732 g, 26.59 mmol) and benzoyl peroxide (0.1356 g, 0.5598 mmol) were added to a solution of 3-bromo-2-fluoro-5-methylpyridine (Matrix Innovation Inc., Montreal, Quebec, Canada 5.318 g, 27.99 mmol) in CCl4 (50 mL), and the mixture was heated at gentle reflux under a N2 atmosphere for 16 h. The mixture was filtered, washing with CCl4, and the residue concentrated and purified by flash chromatography on silica (1% to 1.5% EtOAc/hexane) to give 3-bromo-5-(bromomethyl)-2-fluoropyridine (1.593 g, 21.17% yield) as a white solid. 1H NMR (400 MHz, CDCl3) δ 8.15 (s, 1H); 8.03 (dd, J=8.02, 2.15 Hz, 1H); 4.43 (s, 2H); 19F NMR (376 MHz, CDCl3) δ −65.17 (br. s., 1F). Sample did not ionize well in ESI+ mode.
Yield
21.17%
Identifiers
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REACTION_CXSMILES
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[Br:1]N1C(=O)CCC1=O.[Br:9][C:10]1[C:11]([F:17])=[N:12][CH:13]=[C:14]([CH3:16])[CH:15]=1>C(Cl)(Cl)(Cl)Cl.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>[Br:9][C:10]1[C:11]([F:17])=[N:12][CH:13]=[C:14]([CH2:16][Br:1])[CH:15]=1
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Inputs
Step One
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Name
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Quantity
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4.732 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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5.318 g
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Type
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reactant
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Smiles
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BrC=1C(=NC=C(C1)C)F
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Name
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Quantity
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0.1356 g
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Type
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catalyst
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Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at gentle reflux under a N2 atmosphere for 16 h
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Duration
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16 h
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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WASH
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Type
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WASH
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Details
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washing with CCl4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the residue concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by flash chromatography on silica (1% to 1.5% EtOAc/hexane)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC=1C(=NC=C(C1)CBr)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.593 g | |
| YIELD: PERCENTYIELD | 21.17% | |
| YIELD: CALCULATEDPERCENTYIELD | 22.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
